Cas no 1185303-39-2 (2-Trifluoromethyl-3H-benzoimidazol-5-ylamine Hydrochloride)

• Product Name: 2-Trifluoromethyl-3H-benzoimidazol-5-ylamine Hydrochloride
• CAS No: 1185303-39-2
• MF: C₈H₇ClF₃N₃
• MW: 237.609490633011
• CID: 3046139
• PubChem ID: 16192615
• Update Time: 2025-10-31

2-Trifluoromethyl-3H-benzoimidazol-5-ylamine Hydrochloride Chemical and Physical Properties

Names and Identifiers

• 2-Trifluoromethyl-3H-benzoimidazol-5-ylaminehydrochloride
• 2-Trifluoromethyl-3H-benzoimidazol-5-ylamine Hydrochloride

• Inchi： 1S/C8H6F3N3.ClH/c9-8(10,11)7-13-5-2-1-4(12)3-6(5)14-7;/h1-3H,12H2,(H,13,14);1H
• InChI Key： CELIWBMVPASHHG-UHFFFAOYSA-N
• SMILES： C12=CC=C(N)C=C1NC(C(F)(F)F)=N2.Cl

2-Trifluoromethyl-3H-benzoimidazol-5-ylamine Hydrochloride Security Information

• Signal Word：warning
• Hazard Statement： H303+H313+H333
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Additional information on 2-Trifluoromethyl-3H-benzoimidazol-5-ylamine Hydrochloride

2-Trifluoromethyl-3H-benzoimidazol-5-ylamine Hydrochloride

The compound 2-Trifluoromethyl-3H-benzoimidazol-5-ylamine Hydrochloride (CAS No. 1185303-39-2) is a highly specialized chemical entity with significant potential in various scientific and industrial applications. This compound belongs to the class of benzoimidazoles, which are known for their unique structural properties and versatile reactivity. The presence of a trifluoromethyl group at the 2-position and an amine group at the 5-position introduces distinct electronic and steric characteristics, making it a valuable substrate for further chemical modifications and functionalization.

Recent advancements in synthetic chemistry have enabled the precise synthesis of benzoimidazole derivatives with tailored functionalities, including trifluoromethyl-substituted benzoimidazoles. These derivatives are increasingly being explored for their roles in drug discovery, materials science, and catalysis due to their robust aromatic systems and ability to participate in various chemical transformations.

One of the most promising applications of 2-Trifluoromethyl-3H-benzoimidazol-5-ylamine Hydrochloride lies in its potential as a precursor for advanced pharmaceutical agents. The trifluoromethyl group is known to enhance lipophilicity and metabolic stability, which are critical properties for drug candidates targeting various therapeutic areas such as oncology, inflammation, and infectious diseases.

In addition to its pharmaceutical applications, this compound has shown potential in the development of novel materials with unique electronic properties. The benzoimidazole framework is known to exhibit strong electron-withdrawing capabilities due to its nitrogen atoms, which can be further modulated by substituents like the trifluoromethyl group. This makes it an attractive candidate for use in organic electronics, sensors, and optoelectronic devices.

Recent studies have also highlighted the role of benzoimidazole derivatives in catalytic processes, particularly in asymmetric catalysis and organocatalysis. The ability of these compounds to act as ligands or catalysts themselves opens up new avenues for sustainable chemical synthesis methods.

The synthesis of 2-Trifluoromethyl-3H-benzoimidazol-5-ylamine Hydrochloride typically involves multi-step reactions that require precise control over reaction conditions to ensure high yields and purity. Researchers have employed various strategies, including nucleophilic aromatic substitution, coupling reactions, and acid-base chemistry, to achieve the desired product.

As the demand for innovative chemical entities continues to grow across industries, compounds like CAS No. 1185303-39-2 are expected to play an increasingly important role in driving scientific progress and technological advancements.